Cas no 631889-21-9 (1-(3-chlorophenyl)-2-3-(dimethylamino)propyl-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)
1-(3-chlorophenyl)-2-3-(dimethylamino)propyl-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-chlorophenyl)-2-3-(dimethylamino)propyl-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
- 1-(3-chlorophenyl)-2-(3-(dimethylamino)propyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
- 1-(3-chlorophenyl)-2-[3-(dimethylamino)propyl]-6,7-dimethyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
- Z57905142
- F3227-0889
- AKOS016115666
- AKOS001542973
- CCG-157781
- 631889-21-9
-
- Inchi: 1S/C24H25ClN2O3/c1-14-11-18-19(12-15(14)2)30-23-20(22(18)28)21(16-7-5-8-17(25)13-16)27(24(23)29)10-6-9-26(3)4/h5,7-8,11-13,21H,6,9-10H2,1-4H3
- InChI Key: XVXKNSHZGAJHEG-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1C2C(C3C=C(C)C(C)=CC=3OC=2C(N1CCCN(C)C)=O)=O
Computed Properties
- Exact Mass: 424.1553704g/mol
- Monoisotopic Mass: 424.1553704g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 49.8Ų
1-(3-chlorophenyl)-2-3-(dimethylamino)propyl-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3227-0889-2μmol |
1-(3-chlorophenyl)-2-[3-(dimethylamino)propyl]-6,7-dimethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631889-21-9 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F3227-0889-5μmol |
1-(3-chlorophenyl)-2-[3-(dimethylamino)propyl]-6,7-dimethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631889-21-9 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3227-0889-10μmol |
1-(3-chlorophenyl)-2-[3-(dimethylamino)propyl]-6,7-dimethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631889-21-9 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3227-0889-20μmol |
1-(3-chlorophenyl)-2-[3-(dimethylamino)propyl]-6,7-dimethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631889-21-9 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F3227-0889-1mg |
1-(3-chlorophenyl)-2-[3-(dimethylamino)propyl]-6,7-dimethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631889-21-9 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F3227-0889-2mg |
1-(3-chlorophenyl)-2-[3-(dimethylamino)propyl]-6,7-dimethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631889-21-9 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F3227-0889-3mg |
1-(3-chlorophenyl)-2-[3-(dimethylamino)propyl]-6,7-dimethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631889-21-9 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3227-0889-4mg |
1-(3-chlorophenyl)-2-[3-(dimethylamino)propyl]-6,7-dimethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631889-21-9 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F3227-0889-5mg |
1-(3-chlorophenyl)-2-[3-(dimethylamino)propyl]-6,7-dimethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631889-21-9 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3227-0889-10mg |
1-(3-chlorophenyl)-2-[3-(dimethylamino)propyl]-6,7-dimethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione |
631889-21-9 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
1-(3-chlorophenyl)-2-3-(dimethylamino)propyl-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 1-(3-chlorophenyl)-2-3-(dimethylamino)propyl-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
1-(3-Chlorophenyl)-2-3-(Dimethylamino)Propyl-6,7-Dimethyl-1H,2H,3H,9H-Chromeno[2,3-C]Pyrrole-3,9-Dione: A Comprehensive Overview
Introduction
The compound1-(3-chlorophenyl)-2-3-(dimethylamino)propyl-6,7-dimethyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione, identified by the CAS registry numberCAS No. 631889-21-9, is a complex organic molecule with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of chromene-pyrrole diones and has been studied for its unique structural properties and biological activities. In this article, we will delve into the structural characteristics of this compound and explore its potential applications based on recent scientific advancements.
Structural Analysis
The molecular structure of1-(3-chlorophenyl)-2-3-(dimethylamino)propyl-6,7-dimethyl is a key feature that contributes to its functional properties. The molecule comprises a chromene ring fused with a pyrrole ring system. The presence of substituents such as the 3-chlorophenyl group and the dimethylamino propyl group introduces steric and electronic effects that can influence its reactivity and interactions with biological systems. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of similar compounds.
Chemical Synthesis and Characterization
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Researchers have employed various methodologies such as Friedel-Crafts alkylation and cyclization reactions to construct the chromene-pyrrole framework. Advanced characterization techniques like NMR spectroscopy and mass spectrometry have been utilized to confirm the molecular structure and purity of the synthesized compound.
Biochemical Properties
Recent studies have focused on understanding the biochemical properties ofCAS No. 631889-21-9. This compound has shown promising results in vitro as a potential inhibitor of certain enzymes involved in metabolic pathways. For instance,in vitro assays have demonstrated its ability to modulate kinase activity, making it a candidate for further exploration in drug development.
Applications in Drug Development
The potential applications of this compound in drug development are vast. Its unique structural features make it an attractive candidate for designing novel therapeutic agents targeting various diseases such as cancer and neurodegenerative disorders. Recent research has highlighted its role as a lead compound in anti-tumor drug discovery programs.
Safety Considerations
In any chemical research involving compounds likeCAS No. 631889-21-9, safety considerations are paramount. Proper handling procedures must be followed to ensure the safety of laboratory personnel and prevent environmental contamination. Researchers are advised to consult relevant safety data sheets (SDS) before commencing any experiments involving this compound.
Future Directions
The future outlook for1-(3-chlorophenyl)-2-3-(dimethylamino)propyl... is promising given its unique properties and emerging applications in drug discovery. Ongoing research is focused on optimizing its bioavailability and reducing potential side effects through structural modifications.
631889-21-9 (1-(3-chlorophenyl)-2-3-(dimethylamino)propyl-6,7-dimethyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)